molecular formula C21H27NO2 B1196824 Acetic acid, 2,2-diphenyl-, 3-(diethylamino)propyl ester CAS No. 3578-28-7

Acetic acid, 2,2-diphenyl-, 3-(diethylamino)propyl ester

Cat. No. B1196824
CAS RN: 3578-28-7
M. Wt: 325.4 g/mol
InChI Key: STNOBQQZVRBHSV-UHFFFAOYSA-N
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Description

Acetic acid, 2,2-diphenyl-, 3-(diethylamino)propyl ester, also known as Acetic acid, 2,2-diphenyl-, 3-(diethylamino)propyl ester, is a useful research compound. Its molecular formula is C21H27NO2 and its molecular weight is 325.4 g/mol. The purity is usually 95%.
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properties

CAS RN

3578-28-7

Product Name

Acetic acid, 2,2-diphenyl-, 3-(diethylamino)propyl ester

Molecular Formula

C21H27NO2

Molecular Weight

325.4 g/mol

IUPAC Name

3-(diethylamino)propyl 2,2-diphenylacetate

InChI

InChI=1S/C21H27NO2/c1-3-22(4-2)16-11-17-24-21(23)20(18-12-7-5-8-13-18)19-14-9-6-10-15-19/h5-10,12-15,20H,3-4,11,16-17H2,1-2H3

InChI Key

STNOBQQZVRBHSV-UHFFFAOYSA-N

SMILES

CCN(CC)CCCOC(=O)C(C1=CC=CC=C1)C2=CC=CC=C2

Canonical SMILES

CCN(CC)CCCOC(=O)C(C1=CC=CC=C1)C2=CC=CC=C2

Other CAS RN

3578-28-7

synonyms

arpenal
N-(3-diethylaminopropyl)-2,2-diphenylacetamide

Origin of Product

United States

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